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Compound of Interest

Compound Name: pyridine-3,5-diamine

Cat. No.: B152807 Get Quote

This guide provides essential physicochemical data for pyridine-3,5-diamine, a compound of

interest for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Pyridine-3,5-diamine
Pyridine-3,5-diamine, also known as 3,5-diaminopyridine, is a heterocyclic organic compound.

[1] Its structure consists of a pyridine ring substituted with two amino groups at the 3 and 5

positions.[1] The presence of these polar amino groups makes the compound soluble in water

and polar organic solvents.[1]

Below is a summary of its key molecular identifiers and properties.

Property Value Source

Molecular Formula C5H7N3 [1][2][3][4][5]

Molecular Weight 109.13 g/mol [2][5]

CAS Number 4318-78-9 [3][4]

Synonyms
3,5-Diaminopyridine, 3,5-

Pyridinediamine
[1][2][3]

Logical Relationship of Molecular Properties
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The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.
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Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b152807?utm_src=pdf-body-img
https://www.benchchem.com/product/b152807?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CAS 4318-78-9: 3,5-Pyridinediamine | CymitQuimica [cymitquimica.com]

2. Pyridine, 3,5-diamino- | C5H7N3 | CID 78014 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. PYRIDINE-3,5-DIAMINE | CAS 4318-78-9 [matrix-fine-chemicals.com]

4. alfa-chemistry.com [alfa-chemistry.com]

5. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [An In-depth Technical Guide on Pyridine-3,5-diamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152807#pyridine-3-5-diamine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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